methyl}-4-methylpyridine CAS No. 558462-73-0](/img/structure/B8517615.png)
2-{[(4-Chlorophenyl)sulfanyl](2,5-difluorophenyl)methyl}-4-methylpyridine
Cat. No. B8517615
M. Wt: 361.8 g/mol
InChI Key: YYUDDIKPZLGEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07932271B2
Procedure details
After the 2-[(2,5-difluorophenyl)-hydroxymethyl]-4-methylpyridine (235 mg, 0.53 mmol) obtained in Referential Example 6 was dissolved in thionyl chloride (2.0 ml), a catalytic amount of dimethylformamide was added to the resulting solution. The resulting mixture was stirred for 16 hours. The reaction mixture was concentrated under reduced pressure. To the residue was added dioxane, followed by further concentration. The residue thus obtained was dissolved in dimethylformamide (10 ml). To the resulting solution were added 4-chlorobenzenethiol (217 mg, 1.5 mmol) and potassium carbonate (828 mg, 6.0 mmol) under a nitrogen atmosphere. The resulting mixture was stirred at 50° C. for 1 hour. After the reaction mixture was cooled to room temperature, diethyl ether (50 ml) was added thereto. The resulting mixture was washed with water and brine. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue thus obtained was subjected to silica gel chromatography (hexane:ethyl acetate=10:1) to give the title compound (290 mg, 80%) as an oil.
Quantity
235 mg
Type
reactant
Reaction Step One
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
|
[F:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[CH:9](O)[C:10]1[CH:15]=[C:14]([CH3:16])[CH:13]=[CH:12][N:11]=1.[Cl:18][C:19]1[CH:24]=[CH:23][C:22]([SH:25])=[CH:21][CH:20]=1.C(=O)([O-])[O-].[K+].[K+].C(OCC)C>S(Cl)(Cl)=O.CN(C)C=O.C(OCC)(=O)C.CCCCCC>[Cl:18][C:19]1[CH:24]=[CH:23][C:22]([S:25][CH:9]([C:3]2[CH:4]=[C:5]([F:8])[CH:6]=[CH:7][C:2]=2[F:1])[C:10]2[CH:15]=[C:14]([CH3:16])[CH:13]=[CH:12][N:11]=2)=[CH:21][CH:20]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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235 mg
|
|
Type
|
reactant
|
|
Smiles
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FC1=C(C=C(C=C1)F)C(C1=NC=CC(=C1)C)O
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Step Two
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Name
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|
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Quantity
|
217 mg
|
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)S
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Name
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|
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Quantity
|
828 mg
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OCC
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Step Four
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Name
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|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
S(=O)(Cl)Cl
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Step Five
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Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
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CN(C=O)C
|
Step Six
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
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Step Eight
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
CCCCCC
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The resulting mixture was stirred for 16 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated under reduced pressure
|
ADDITION
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Type
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ADDITION
|
|
Details
|
To the residue was added dioxane
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
followed by further concentration
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue thus obtained
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STIRRING
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Type
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STIRRING
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|
Details
|
The resulting mixture was stirred at 50° C. for 1 hour
|
|
Duration
|
1 h
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WASH
|
Type
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WASH
|
|
Details
|
The resulting mixture was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over magnesium sulfate
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue thus obtained
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(C=C1)SC(C1=NC=CC(=C1)C)C1=C(C=CC(=C1)F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 290 mg | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 151.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
